(6Z)-6-{4-[2-(3,4-dimethylphenoxy)ethoxy]-3,5-dimethoxybenzylidene}-5-imino-5,6-dihydro-7H-[1,3]thiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol
• IUPAC Name: (6Z)-6-[[4-[2-(3,4-dimethylphenoxy)ethoxy]-3,5-dimethoxyphenyl]methylidene]-5-imino-[1,3]thiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C25H25N3O5S/c1-15-5-6-18(11-16(15)2)32-8-9-33-22-20(30-3)13-17(14-21(22)31-4)12-19-23(26)28-7-10-34-25(28)27-24(19)29/h5-7,10-14,26H,8-9H2,1-4H3/b19-12-,26-23?
• InChI Key: GNIBTSDJFUCTOY-JIGGIXHTSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)OCCOC2=C(C=C(C=C2OC)/C=C\3/C(=N)N4C=CSC4=NC3=O)OC)C
• Canonical SMILES: CC1=C(C=C(C=C1)OCCOC2=C(C=C(C=C2OC)C=C3C(=N)N4C=CSC4=NC3=O)OC)C

Description

(6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE is a complex organic compound with a unique structure that includes a thiazolo[3,2-a]pyrimidin-7-one core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE typically involves multiple steps, including the formation of the thiazolo[3,2-a]pyrimidin-7-one core and the subsequent attachment of the phenoxyethoxy and dimethoxyphenyl groups. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

For industrial-scale production, the synthesis process is optimized to maximize efficiency and minimize costs. This involves the use of large-scale reactors, continuous flow systems, and advanced purification techniques to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

(6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives of the compound .

Scientific Research Applications

(6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE has several scientific research applications:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE involves its interaction with specific molecular targets and pathways. The compound binds to certain receptors or enzymes, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• **(6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE
• **(6Z)-6-({4-[2-(3,4-DIMETHYLPHENOXY)ETHOXY]-3,5-DIMETHOXYPHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-7-ONE

Uniqueness

This compound is unique due to its specific structural features and the combination of functional groups, which confer distinct chemical and biological properties compared to other similar compounds .